Cas no 2097006-10-3 (3H-1λ4-1,2-Benzisothiazol-3-one, 1-amino-, 1-oxide)
2097006-10-3 structure
Product Name:3H-1λ4-1,2-Benzisothiazol-3-one, 1-amino-, 1-oxide
CAS No:2097006-10-3
Molecular Formula:C7H6N2O2S
Molecular Weight:182.199739933014
CID:5823239
PubChem ID:145900210
3H-1λ4-1,2-Benzisothiazol-3-one, 1-amino-, 1-oxide Properties
Names and Identifiers
-
- 3H-1λ4-1,2-Benzisothiazol-3-one, 1-amino-, 1-oxide
- 1-Aminobenzo[d]isothiazol-3-one 1-oxide
- Z3717675699
- SCHEMBL22010627
- EN300-7430559
- 1-imino-1-oxo-1,2-benzothiazol-3-one
- 2097006-10-3
- 1-imino-2,3-dihydro-1lambda6,2-benzothiazole-1,3-dione
-
- InChIKey： HJLKMRCBLRKKQP-UHFFFAOYSA-N
- Inchi： 1S/C7H6N2O2S/c8-12(11)6-4-2-1-3-5(6)7(10)9-12/h1-4H,(H2,8,9,10,11)
- SMILES： NS1(=NC(=O)C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 182.01499861g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 182.01499861g/mol
- Heavy Atom Count: 12
- Complexity: 319
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Boiling Point: 413.8±28.0 °C(Predicted)
- Density: 1.65±0.1 g/cm3(Predicted)
3H-1λ4-1,2-Benzisothiazol-3-one, 1-amino-, 1-oxide Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR028F8X-50mg |
1-imino-2,3-dihydro-1lambda6,2-benzothiazole-1,3-dione |
2097006-10-3 | 95% | 50mg |
$317.00 | ||
| Enamine | EN300-7430559-0.05g |
1-imino-2,3-dihydro-1lambda6,2-benzothiazole-1,3-dione |
2097006-10-3 | 95% | 0.05g |
$212.0 | 2024-05-24 |
3H-1λ4-1,2-Benzisothiazol-3-one, 1-amino-, 1-oxide Related Literature
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Jeffrey G. Reifenberger,Kevin D. Dorfman,Han Cao Analyst, 2015,140, 4887-4894
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Gerhard Gritzner Phys. Chem. Chem. Phys., 2001,3, 1471-1478
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Hongze Deng,Chenhui Zhang,Weizheng Liang,Xi-Xiang Zhang,Sheng-Nian Luo RSC Adv., 2022,12, 16479-16485
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Xiaomeng Dou,Wenzhi Li,Chaofeng Zhu,Xiao Jiang,Hou-min Chang,Hasan Jameel RSC Adv., 2020,10, 43599-43606
-
Satoki Kodani,Nobuyoshi Koga Phys. Chem. Chem. Phys., 2020,22, 19560-19572
-
Qian Zeng,Kuiyong Dong,Jingjing Huang,Lihua Qiu Org. Biomol. Chem., 2019,17, 2326-2330
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